Cas no 2137931-63-4 (1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid
• CAS No: 2137931-63-4
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5852635
• PubChem ID: 165477840
• Update Time: 2025-07-01

1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid
• 2137931-63-4
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-4-methylcycloheptane-1-carboxylic acid
• EN300-1083623

• Inchi： 1S/C15H27NO4/c1-11-6-5-8-15(9-7-11,12(17)18)10-16-13(19)20-14(2,3)4/h11H,5-10H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： SGPYYYOQRJOPCK-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCCC(C)CC1)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid

1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid: A Comprehensive Overview

The compound 1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid, identified by the CAS number 2137931-63-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl (Boc) protecting group attached to an amino methyl group, further connected to a cycloheptane ring substituted with a methyl group and a carboxylic acid moiety. The presence of the Boc group suggests that this compound may be utilized in peptide synthesis or as an intermediate in organic synthesis, where protection and deprotection of functional groups are critical steps.

Recent advancements in synthetic chemistry have highlighted the importance of such compounds in the development of bioactive molecules. The Boc group, being a well-known protecting group for amines, plays a pivotal role in controlling the reactivity of the amino methyl group during synthesis. This allows for precise manipulation of the molecule's functional groups, enabling the construction of complex structures with high stereochemical control. The cycloheptane ring, on the other hand, contributes to the molecule's rigidity and can influence its pharmacokinetic properties, making it an attractive candidate for drug design.

Emerging research has also explored the application of this compound in materials science. The combination of a rigid cycloheptane framework with functional groups such as the carboxylic acid and Boc-amino methyl group offers potential for use in polymer synthesis or as a building block for advanced materials. For instance, the carboxylic acid group can serve as a reactive site for polycondensation reactions, while the Boc-amino methyl group can act as a versatile linker for functionalization.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to nucleophilic substitution, amide bond formation, and ring-closing metathesis. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Recent studies have emphasized the use of catalytic asymmetric methods to construct chiral centers within such molecules, which is particularly relevant given the increasing demand for enantiomerically pure compounds in pharmaceuticals.

The biological activity of 1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid has also garnered attention. Initial in vitro studies suggest that this compound may exhibit modulatory effects on certain enzyme activities or cellular pathways, though further research is required to establish its therapeutic potential. Its structural features, particularly the combination of a bulky tert-butyl group and a flexible amino methyl chain, may contribute to its ability to interact with biomolecular targets.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular architecture and help ensure that the compound meets quality standards for downstream applications.

In conclusion, 1-({(tert-butoxy)carbonylamino}methyl)-4-methylcycloheptane-1-carboxylic acid represents a versatile molecule with diverse applications across chemistry and biology. Its unique structure, combined with recent advancements in synthetic and analytical methodologies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.